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Available Myrcene CRM Product Information

The table below summarizes the specifications of myrcene CRMs found in the search results. Please note
that this is not an exhaustive list, and supporting experimental data for performance comparison was not

available.

Key Features /
. Product Name / . . .
Manufacturer/Supplier Concentration  Matrix/Solvent Additional
Catalog Number

Components
Spex CertiPrep [1] beta-Myrcene 1,000 pg/mL Methanol [1] Designed for
CannStandard, S- [1] cannabis testing;
2654-MEOH [1] single-component
CRM [1]
Spex CertiPrep [2] [1] Can-Terp Mix 1 1,000 pg/mL Information A mixture of
(High Level), [1] Missing multiple terpenes;
CAN-TERP- for profiling [2]
MIX1H [1]
Cayman Chemical [2] Information Information Information Offers a range of
Missing Missing Missing terpene CRMs,
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Key Features /
) Product Name / . . o
Manufacturer/Supplier Concentration Matrix/Solvent Additional
Catalog Number
Components

including individual
compounds and
mixtures [2]

Experimental Protocol for GC-MS Analysis of Myrcene

For your comparison guide, you can use the following detailed Gas Chromatography-Mass Spectrometry
(GC-MS) method, adapted from a published workflow for cannabis terpene profiling [3]. This protocol

provides a standardized basis for generating reproducible experimental data to compare the performance of

different CRMs.

Objective: To identify and quantify myrcene in a test sample using an internal standard calibration method

with a myrcene CRM.

Sample Preparation [3]

¢ Internal Standard (IS) Solution: Prepare a tridecane solution in methanol (e.g., 50 pg/mL).
Tridecane is recommended as it is not typically found in cannabis samples and elutes in a clear

region of the chromatogram [3].

e Calibration Standards: Using the myrcene CRM, prepare a series of calibration standards by serial
dilution. A suggested range is from 0.75 pg/mL to 100 pg/mL [3]. Spike each standard with a
consistent volume of the IS solution.

e Test Sample: Precisely weigh about 100 mg of homogenized plant material or extract. Add the same
volume of IS solution used in the standards, followed by a suitable volume of solvent (e.g., methanol)
to extract terpenes. Vortex mix and centrifugate; the supernatant is used for analysis [3].

Instrumental Analysis: GC-MS Conditions [3]

e GC Column: 20m x 0.18mm ID, 0.18 um film thickness capillary column [3].
¢ Injector Temperature: 250°C [3].
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e Carrier Gas: Helium.
e Oven Temperature Program:
o Initial: 45°C (hold 1.5 min)
o Ramp: 10°C/min to 140°C
o Ramp: 30°C/min to 250°C (hold 4.5 min) [3]
¢ Mass Spectrometer Conditions:
o lonization Mode: Electron Impact (El) [3]
o lon Source Temperature: 230°C [3]
o Acquisition Mode: Full Scan (e.g., m/z 40-300) [3]

Data Analysis and Quantification

¢ Identification: Identify myrcene in the sample by matching its retention time with the CRM and by
comparing its mass spectrum against a reference library (e.g., NIST) [3].

e Calibration Curve: Plot the peak area ratio (myrcene / internal standard) against the known
concentration of the myrcene calibration standards. A linear regression curve with an R2 value of
>0.995 is typically targeted.

¢ Quantitation: Calculate the concentration of myrcene in the test sample using the linear equation
from the calibration curve.

The workflow for this analytical method can be visualized as follows:
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A Guide for Your Comparative Validation

Since direct comparative data is scarce, your guide can be highly valuable by outlining a rigorous validation
framework. You can design a study based on the protocol above to evaluate the following key performance

indicators for each CRM:

e Accuracy and Trueness: Assess by spiking a known amount of each CRM into a blank or control
matrix and calculating the recovery percentage.

¢ Precision: Analyze multiple replicates of the same CRM standard to determine the repeatability
(relative standard deviation, RSD).

e Linearity and Range: Establish the calibration curve for each CRM and compare the linear dynamic
range and correlation coefficient (R?).

o Stability: Investigate the long-term stability of the CRMs under different storage conditions (e.g.,
-20°C vs 4°C) by analyzing them over time.

I hope this structured information provides a solid starting point for your work.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. pddress: gtl’;taer;o, CA 91761, United
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